Cas no 1559057-88-3 (4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one)

4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one is a specialized cyclic ketone derivative featuring a propyl substituent and a pyrrolidine moiety. Its unique structure combines a cyclohexanone core with a nitrogen-containing heterocycle, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's stereochemistry and functional groups offer versatility in constructing complex molecular frameworks, particularly for bioactive molecules. Its rigid cyclohexane ring enhances stability, while the pyrrolidine group introduces potential for further functionalization. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships due to its balanced lipophilicity and hydrogen-bonding capabilities. Careful handling is advised due to its reactive ketone and amine functionalities.

4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one structure

1559057-88-3 structure

Product Name:4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one

CAS No:1559057-88-3

MF:C₁₃H₂₃NO

MW:209.327823877335

CID:5692213

PubChem ID:79536538

Update Time:2025-05-28

4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 1559057-88-3
- EN300-1125987
- 4-PROPYL-2-(PYRROLIDIN-2-YL)CYCLOHEXAN-1-ONE
- AKOS018092341
- CS-0348555
- Cyclohexanone, 4-propyl-2-(2-pyrrolidinyl)-
- 4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
- Inchi： 1S/C13H23NO/c1-2-4-10-6-7-13(15)11(9-10)12-5-3-8-14-12/h10-12,14H,2-9H2,1H3
- InChI Key： AKHXFINWKBATKC-UHFFFAOYSA-N
- SMILES： O=C1CCC(CCC)CC1C1CCCN1

Computed Properties

Exact Mass: 209.177964357g/mol
Monoisotopic Mass: 209.177964357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 0.971±0.06 g/cm3(Predicted)
Boiling Point: 316.4±15.0 °C(Predicted)
pka: 10.01±0.10(Predicted)

4-Propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1125987-0.05g	4-propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1559057-88-3	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1125987-0.1g	4-propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1559057-88-3	95%	0.1g	$741.0	2023-10-26
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Enamine	EN300-1125987-1.0g	4-propyl-2-(pyrrolidin-2-yl)cyclohexan-1-one	1559057-88-3		1g	$728.0	2023-06-09
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